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Introduction

Reuterin (3-hydroxypropionaldehyde, 3-HPA) is a potent, broad-spectrum antimicrobial
compound produced from glycerol by the probiotic bacterium Lactobacillus reuteri.[1][2] It exists
as a dynamic, multi-component system in aqueous solutions, primarily comprising 3-HPA, its
hydrate, a cyclic dimer, and acrolein. This versatility contributes to its efficacy against a wide
range of pathogenic microorganisms, including Gram-positive and Gram-negative bacteria,
yeasts, fungi, and protozoa.[3] This document provides an in-depth overview of reuterin's
antimicrobial spectrum, its mechanisms of action, and the experimental protocols used for its
evaluation.

Data Presentation: Antimicrobial Activity of Reuterin

The antimicrobial efficacy of reuterin is typically quantified by determining its Minimum
Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The following
table summarizes the reported MIC and MBC values for reuterin against a variety of
pathogenic and commensal bacteria.
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Bacterial . MIC Range MBC Range
) Gram Stain Reference
Species (mM) (mM)
Highly Sensitive
Strains
Bacteroides ]
Gram-Negative <19 Not Reported [3]
vulgatus
Clostridium N
o Gram-Positive <19 Not Reported [3]
difficile
Bacteroides )
] ] Gram-Negative 1.9-38 Not Reported [3]
thetaiotaomicron
Bifidobacterium N
Gram-Positive 1.9-38 Not Reported [3]
spp.
Eubacterium -
Gram-Positive 19-38 Not Reported [3]
spp.
Sensitive Strains
Escherichia coli Gram-Negative 7-15 15-30 [3]
Enteric
Pathogens Gram-Negative ~10 Not Reported

(EHEC, ETEC)

Salmonella _

) Gram-Negative ~10 Not Reported
enterica
Shigella sonnei Gram-Negative ~10 Not Reported
Vibrio cholerae Gram-Negative ~10 Not Reported
Listeria spp. Gram-Positive 75-15 3.8-15 [3]
Resistant Strains
Staphylococcus N

Gram-Positive 18.25 Not Reported

aureus
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Clostridium N
o Gram-Positive 15-30 15-30 [3]
clostridioforme
Lactobacillus N
Gram-Positive 15-40 15-80 [3]
spp.
Lactobacillus -
Gram-Positive 30-50 60 - 120 [3]

reuteri

Note: The MIC and MBC values can vary depending on the specific strain, the experimental
conditions, and the method of reuterin quantification. For Campylobacter jejuni and C. coli,
high sensitivity has been reported with MIC values in the micromolar range when measured in

terms of acrolein concentration.[4]

Mechanism of Action

The broad-spectrum activity of reuterin is attributed to its highly reactive aldehyde group,
which leads to a multi-targeted assault on microbial cells. The primary mechanism involves the
induction of severe oxidative stress.[1][5][6]

Key Mechanisms:

e Thiol Group Interaction: Reuterin's aldehyde group readily reacts with thiol (-SH) groups
present in proteins and low-molecular-weight molecules like glutathione.[1][7] This disrupts
the function of numerous enzymes and depletes the cell's antioxidant defenses, leading to a
state of redox imbalance.[8]

o Oxidative Stress Response: In bacteria like E. coli, sublethal concentrations of reuterin
trigger the expression of genes in the OxyR regulon, a system that responds to oxidative
stress.[1][5] However, bacteria with mutations in the oxyR gene exhibit increased sensitivity
to reuterin.[5][7] This indicates that reuterin’s activity is directly linked to causing oxidative
stress that can overwhelm the cell's protective mechanisms.[1][5]

 Membrane Damage: Reuterin compromises the integrity of the bacterial cell membrane.[9]
[10] This leads to increased membrane permeability, leakage of intracellular contents, and a
drop in intracellular pH, ultimately contributing to cell death.[10]
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 DNA Damage: Evidence suggests that reuterin can also cause DNA damage within bacterial
cells.[9]
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Caption: The Reuterin system's formation and equilibrium in an aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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